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Compound of Interest

Compound Name: FzM1

Cat. No.: B10764507 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on avoiding and troubleshooting precipitation

issues with FzM1, a negative allosteric modulator of the Frizzled-4 (FZD4) receptor, in aqueous

solutions.

Frequently Asked Questions (FAQs)
Q1: What is FzM1 and its mechanism of action?

FzM1 is a negative allosteric modulator (NAM) of the Frizzled receptor FZD4. It binds to an

allosteric site on the intracellular loop 3 (ICL3) of FZD4, which alters the receptor's

conformation. This change inhibits the WNT/β-catenin signaling pathway.[1][2] In experimental

settings, FzM1 has been shown to reduce WNT5A-dependent WNT responsive element (WRE)

activity.[2]
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Precipitation Observed

Is the stock solution clear?

Redissolve stock.
Use sonication.

No

How was the working
solution prepared?

Yes

Direct dilution of
concentrated stock.

Direct

Is the final
concentration too high?

Intermediate

Use intermediate
dilution step.

Lower the final
concentration.

Yes

Is the medium
serum-free?

No

Increase serum or use
solubilizing agents.

Yes

Solution Stable

No

 

Start: Prepare Working Solution

Step 1: Prepare 10 mM
FzM1 Stock in DMSO

Step 2: Create Intermediate Dilution
in Serum-Free Medium

Step 3: Prepare Final Working
Solution in Complete Medium

Step 4: Add to Cells

Experiment in Progress

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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